1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: 1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C18H15FN2O3/c1-2-21-14-6-4-3-5-13(14)16(22)15(18(21)24)17(23)20-12-9-7-11(19)8-10-12/h3-10,22H,2H2,1H3,(H,20,23)
• InChI Key: SKFPUYRMFSNUTD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC=C(C=C3)F)O
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol

Description

1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, also known as EFHQ, is a novel quinoline derivative that has recently gained attention in the scientific community due to its potential therapeutic applications. EFHQ is a synthetic compound that was first synthesized in 2016 by a team of researchers from the University of Tokyo. Since then, EFHQ has been extensively studied for its pharmacological properties and therapeutic potential.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of quinoline derivatives, including compounds similar to the one , has been a topic of interest due to their broad spectrum of biological activities. For instance, Radl, S. (1994) detailed the synthesis of ethyl 1-ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate as an intermediate for antibacterial fluoroquinolones, highlighting the importance of structural modifications in enhancing biological activity Radl, 1994.

Antibacterial Applications

Numerous studies have focused on the antibacterial properties of quinoline derivatives. For example, Cooper et al. (1990) explored the synthesis and antibacterial activities of 6-fluoro-7-substituted-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids, discovering that substituents containing oxazole with a 2-methyl group exhibited significant in vitro potency Cooper et al., 1990. This work underscores the potential of structural alterations in quinoline derivatives for enhancing antibacterial efficacy.

Photophysical and Photochemical Properties

The photophysical and photochemical properties of quinoline derivatives have also been investigated. Cuquerella, M., Bosca, F., and Miranda, M. (2004) studied the photonucleophilic aromatic substitution of 6-fluoroquinolones, including norfloxacin and its derivatives, in basic media. Their findings contribute to understanding the photochemical behavior of quinoline derivatives under varying conditions Cuquerella et al., 2004.

Antimicrobial Agents

Desai, N., Dodiya, A., and Shihora, P. N. (2011) synthesized a series of quinazolinone and 4-thiazolidinone derivatives with potential antimicrobial properties, indicating the versatility of quinoline frameworks in the development of new antimicrobial agents Desai et al., 2011.

Mechanism of Action

Target of Action

It has been used in trials studying the treatment of schizophrenia and cognitive impairments associated with schizophrenia .

Biochemical Pathways

Some carboxamide derivatives have shown theoretical binding affinities with mycobacterium tuberculosis target (dna gyrase) , suggesting potential anti-tubercular activity.

Pharmacokinetics

In-silico adme and drug-likeness prediction of similar molecules have shown good pharmacokinetic properties, having high gastrointestinal absorption, being orally bioavailable, and less toxic .

Result of Action

Based on its use in trials studying the treatment of schizophrenia and cognitive impairments associated with schizophrenia , it can be inferred that it may have neuroactive properties.